Cas no 75707-01-6 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid
• CAS No: 75707-01-6
• MF: C₁₂H₇NO₄
• MW: 229.188283205032
• CID: 4174234
• Update Time: 2025-06-12

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-
• 4-(1,3-dioxoisoindolin-2-yl)but-2-ynoic acid
• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid

• Inchi： 1S/C12H7NO4/c14-10(15)6-3-7-13-11(16)8-4-1-2-5-9(8)12(13)17/h1-2,4-5H,7H2,(H,14,15)
• InChI Key： OQFSREKFZRCBNH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CCN1C(=O)C2=C(C1=O)C=CC=C2

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid

Comprehensive Overview of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid (CAS No. 75707-01-6)

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid (CAS No. 75707-01-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique isoindole-1,3-dione core linked to a but-2-ynoic acid moiety, making it a versatile intermediate for synthesizing bioactive derivatives. Its structural attributes, including the acetylene and carboxylic acid functional groups, enable diverse chemical modifications, aligning with modern trends in click chemistry and bioconjugation.

In recent years, the demand for high-purity intermediates like 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid has surged due to its applications in drug discovery and biomaterials. Researchers frequently explore its potential in designing targeted therapies, particularly for cancer and inflammatory diseases, where its propargyl group facilitates selective binding to biological targets. Additionally, its role in polymer chemistry is notable, as it serves as a crosslinking agent for biodegradable materials—a hot topic in sustainable technology.

The synthesis of CAS No. 75707-01-6 typically involves multistep organic reactions, including amide coupling and Sonogashira cross-coupling, which are pivotal in medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure its purity, a critical factor for GMP-compliant production. Given the rising interest in precise molecular design, this compound’s reproducibility and scalability are frequently discussed in scientific forums and patent literature.

From an SEO perspective, queries like "buy 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid" or "CAS 75707-01-6 suppliers" reflect commercial demand, while academic searches focus on "mechanism of isoindole derivatives" or "applications of but-2-ynoic acid." Addressing these, we emphasize the compound’s role in green chemistry and personalized medicine—trends dominating 2024 research priorities.

Safety and regulatory compliance are paramount. While 75707-01-6 is not classified as hazardous, proper handling protocols for laboratory chemicals are recommended. Its non-toxic degradants further enhance its appeal for eco-friendly applications, resonating with global ESG (Environmental, Social, Governance) initiatives.

In conclusion, 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-ynoic acid exemplifies innovation at the intersection of organic synthesis and applied sciences. Its adaptability to cutting-edge research ensures its relevance in solving contemporary challenges, from healthcare to environmental sustainability.